Cas no 2172504-36-6 (1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine)

• Product Name: 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine
• CAS No: 2172504-36-6
• MF: C₁₂H₂₄N₂O₂S
• MW: 260.396162033081
• CID: 6612185
• PubChem ID: 165607841
• Update Time: 2025-10-23

1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine
• 1-cyclopropyl-2-[(4,4-dimethylpiperidin-1-yl)sulfonyl]ethan-1-amine
• 2172504-36-6
• EN300-1283727

• Inchi： 1S/C12H24N2O2S/c1-12(2)5-7-14(8-6-12)17(15,16)9-11(13)10-3-4-10/h10-11H,3-9,13H2,1-2H3
• InChI Key： WSPCGISVNXSPDD-UHFFFAOYSA-N
• SMILES： S(CC(C1CC1)N)(N1CCC(C)(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 260.15584919g/mol
• Monoisotopic Mass: 260.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine

Comprehensive Analysis of 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine (CAS No. 2172504-36-6)

In the rapidly evolving field of pharmaceutical and chemical research, 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine (CAS No. 2172504-36-6) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and dimethylpiperidinyl sulfonyl moieties, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The compound's sulfonylethanamine backbone is a key feature that aligns with current trends in medicinal chemistry, where sulfonyl-containing compounds are gaining attention for their diverse biological activities. Recent studies have highlighted the importance of such structures in targeting specific enzymes and receptors, making 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine a valuable candidate for further investigation. Its CAS No. 2172504-36-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

One of the most frequently searched questions in the context of this compound revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize and validate the purity of 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine. These methods are essential for ensuring reproducibility in research, a topic that resonates strongly with the scientific community.

Another hot topic is the potential biological activity of this compound. Preliminary data suggest that its dimethylpiperidinyl group may interact with central nervous system (CNS) targets, sparking interest in its application for neurological disorders. However, comprehensive preclinical studies are still needed to validate these hypotheses. This aligns with the growing demand for innovative CNS therapeutics, a sector that has seen increased investment and research focus in recent years.

From a structural-activity relationship (SAR) perspective, the cyclopropyl ring in 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine is noteworthy. Cyclopropane derivatives are known for their ability to modulate metabolic stability and bioavailability, making them a popular choice in drug design. This has led to a surge in searches for cyclopropyl-containing compounds and their pharmacokinetic properties, reflecting the broader interest in optimizing drug-like molecules.

In addition to its pharmaceutical potential, the compound's sulfonyl group has drawn attention for its role in chemical biology. Sulfonamides and sulfonyl derivatives are widely used in probing protein-ligand interactions, a technique that has become indispensable in modern drug discovery. This has made 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine a subject of interest in academic and industrial labs alike.

The safety and handling of this compound are also frequently discussed. While it is not classified as a hazardous material, standard laboratory precautions are recommended when working with CAS No. 2172504-36-6. This includes the use of personal protective equipment (PPE) and proper ventilation, topics that are increasingly emphasized in laboratory safety training programs worldwide.

Looking ahead, the future of 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine research appears promising. With advancements in computational chemistry and artificial intelligence, researchers are now able to predict its interactions with biological targets more accurately. This has opened new avenues for virtual screening and molecular docking studies, which are among the top-searched terms in computational drug discovery today.

In conclusion, 1-cyclopropyl-2-(4,4-dimethylpiperidin-1-yl)sulfonylethan-1-amine (CAS No. 2172504-36-6) represents a fascinating area of study at the intersection of chemistry and biology. Its unique structure, combined with the growing body of research on sulfonyl and cyclopropyl-containing compounds, positions it as a molecule with significant potential. As the scientific community continues to explore its properties and applications, this compound is likely to remain a topic of keen interest and investigation.